Cas no 88696-85-9 (1H-Pyrazole-4-acetic acid, 1-phenyl-3-(2-thienyl)-)

1H-Pyrazole-4-acetic acid, 1-phenyl-3-(2-thienyl)- structure
88696-85-9 structure
Product Name:1H-Pyrazole-4-acetic acid, 1-phenyl-3-(2-thienyl)-
CAS No:88696-85-9
MF:C15H12N2O2S
MW:284.332982063293
CID:624217
PubChem ID:2356936
Update Time:2025-04-19

1H-Pyrazole-4-acetic acid, 1-phenyl-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-acetic acid, 1-phenyl-3-(2-thienyl)-
    • 2-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)acetic acid
    • DTXSID10368229
    • SR-01000034094-1
    • AKOS030620144
    • Enamine_003361
    • HMS1403I17
    • SR-01000034094
    • Z56839757
    • 2-(1-Phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetic acid
    • SCHEMBL11157838
    • 88696-85-9
    • Inchi: 1S/C15H12N2O2S/c18-14(19)9-11-10-17(12-5-2-1-3-6-12)16-15(11)13-7-4-8-20-13/h1-8,10H,9H2,(H,18,19)
    • InChI Key: CACVUXDLPBDTMN-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C(CC(=O)O)=CN(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 284.06194880g/mol
  • Monoisotopic Mass: 284.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 83.4Ų
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